Cas no 2411262-05-8 (2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one)

2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one is a fluorinated azetidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloroacetyl group linked to a 3-fluoro-3-(2-fluorophenyl)azetidine core, offering reactivity for further functionalization. The presence of fluorine atoms enhances metabolic stability and binding affinity, making it valuable in drug discovery for targeted modifications. The azetidine ring contributes to conformational rigidity, which can improve selectivity in biological interactions. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, leveraging its unique fluorinated scaffold for advanced medicinal chemistry applications. Proper handling and storage are recommended due to its reactive chloroacetyl moiety.

2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one structure

2411262-05-8 structure

Product Name:2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one

CAS No:2411262-05-8

MF:C₁₂H₁₂ClF₂NO

MW:259.679589271545

CID:5358062

Update Time:2025-05-25

2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one
- Z3995632601
- Inchi： 1S/C12H12ClF2NO/c1-8(13)11(17)16-6-12(15,7-16)9-4-2-3-5-10(9)14/h2-5,8H,6-7H2,1H3
- InChI Key： HXEIECHMLUQHQU-UHFFFAOYSA-N
- SMILES： ClC(C)C(N1CC(C2C=CC=CC=2F)(C1)F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 307
XLogP3: 2.3
Topological Polar Surface Area: 20.3

2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7559774-0.05g	2-chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one	2411262-05-8	95.0%	0.05g	$212.0	2025-02-24

2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. Alt-proteins: A promising future
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

Additional information on 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one

Recent Advances in the Study of 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one (CAS: 2411262-05-8)

In recent years, the compound 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one (CAS: 2411262-05-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine scaffold and fluorinated aromatic ring, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the stereoselective introduction of the fluorine atoms. Researchers have employed novel catalytic systems and green chemistry principles to enhance the efficiency of the synthesis, reducing the environmental impact and cost of production.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific protein targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro studies indicate that it exhibits high selectivity and potency, making it a promising candidate for further drug development. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential applications for treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one. These studies have revealed favorable bioavailability and metabolic stability, along with a manageable safety profile. However, challenges remain in addressing certain off-target effects and optimizing the dosing regimen to minimize potential side effects.

In conclusion, the compound 2-Chloro-1-[3-fluoro-3-(2-fluorophenyl)azetidin-1-yl]propan-1-one (CAS: 2411262-05-8) represents a promising avenue for future research in chemical biology and drug discovery. Its unique structural features and biological activity warrant further investigation to fully unlock its therapeutic potential. Continued efforts in synthesis optimization, target validation, and preclinical testing will be critical in advancing this compound toward clinical applications.